![molecular formula C14H21N3O6S B3943990 1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate](/img/structure/B3943990.png)
1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate
Overview
Description
1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a piperazine derivative that has been extensively studied for its pharmacological activity and potential therapeutic uses.
Mechanism of Action
The exact mechanism of action of 1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. It has also been shown to interact with opioid receptors, which may contribute to its antinociceptive activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as serotonin and dopamine in the brain, which may contribute to its therapeutic effects. Additionally, it has been shown to have anti-inflammatory effects, which may be relevant for its potential use in the treatment of pain and other inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate is its potent antinociceptive activity, which makes it a promising candidate for the development of new pain medications. Additionally, the compound has been shown to have a favorable safety profile in animal studies, which is an important consideration for drug development. However, one of the limitations of this compound is its relatively low solubility in water, which may make it difficult to formulate for use in clinical settings.
Future Directions
There are several potential future directions for research on 1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate. One area of interest is the development of new pain medications based on this compound. Additionally, further studies are needed to fully elucidate the mechanism of action of the compound and to identify its molecular targets. Finally, there is potential for the use of this compound in imaging studies, which may provide new insights into the functioning of the central nervous system.
Scientific Research Applications
1-(ethylsulfonyl)-4-(3-pyridinylmethyl)piperazine oxalate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antinociceptive activity in animal models of pain. Additionally, it has been investigated for its potential use in the treatment of anxiety, depression, and other psychiatric disorders. The compound has also been studied for its potential use as a diagnostic tool in imaging studies.
properties
IUPAC Name |
1-ethylsulfonyl-4-(pyridin-3-ylmethyl)piperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2S.C2H2O4/c1-2-18(16,17)15-8-6-14(7-9-15)11-12-4-3-5-13-10-12;3-1(4)2(5)6/h3-5,10H,2,6-9,11H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGCUSVSDFGPYRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCN(CC1)CC2=CN=CC=C2.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.